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Haloxyfop Residue Levels in Various Commodities

The following table summarizes the established or proposed Maximum Residue Levels (MRLs) for

haloxyfop-P (a specific form of haloxyfop) in different commodities, as assessed by the European Food

Safety Authority (EFSA). These MRLs are considered safe for consumers [1].

Commodity

Residue Level
(MRL)

Basis | Notes

Soya beans

Sunflower seeds

Onions

Linseeds

Rapeseeds/Canola
seeds

Infant Formula

Existing EU MRL

Codex MRL (CXL)

Existing EU MRL

Proposed Import
Tolerance

Proposed Import
Tolerance

0.003 mg/kg

Based on an import tolerance; not expected to pose
a risk to consumers [1].

Not expected to pose a risk to consumers [1].
Not expected to pose a risk to consumers [1].

Not expected to pose a risk to consumers [1].

Not expected to pose a risk to consumers [1].

Regulatory limit for the sum of haloxyfop, its esters,
salts, and conjugates [2].
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To ensure these MRLs are protective of consumer health, EFSA recommends that the Limit of

Quantification (LOQ) for halexyfop-P enforcement be lowered in various commodity groups [1]:

e 0.002 mg/kg: For milk, and plant commodities with high water or high acid content.
e 0.005 mgl/kg: For plant commodities with high oil content and for dry commodities.

Analytical Protocol for residue determination

For your research, here is a validated method for determining total haloxyfop (defined as the sum of
haloxyfop and its esters, salts, and conjugates) in challenging matrices like infant formula and its ingredients

[2]. The workflow involves sample hydrolysis, extraction, and clean-up before analysis.

The diagram below outlines the key steps of this analytical protocol:
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Sample Preparation

Alkaline Hydrolysis
with Methanolic NaOH

Liquid-Liquid Extraction
with Acetonitrile

Phase Separation

using MgS0Oa4 & NaCl

Dispersive-SPE Cleanup
with C18 Sorbent & MgSOa

LC-MS/MS
Analysis & Quantification

Total Haloxyfop Result

Click to download full resolution via product page

Key Method Details [2]:

e Hydrolysis Purpose: Converts haloxyfop esters and conjugates into the parent acid (haloxyfop) for
accurate measurement of the total residue.

e Extraction & Clean-up: Uses a modified QUEChERS approach to isolate the analyte and remove
matrix interferents.

e Validation: The method was validated in two independent laboratories. Mean recoveries ranged from
92.2% to 114% across various matrices (high-carbohydrate, high-protein, high-fat), with precision
RSDs < 14%, proving its reliability for quantifying total haloxyfop at the stringent 0.003 mg/kg level.
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Residue Dissipation in a Field Environment

One field study investigated haloxyfop-R-methyl (HPME) used to control the invasive plant Spartina
alterniflora in a tidal flat. This research provides insight into residue behavior in an environmental context

rather than a crop matrix [3].

e Application Rate: 0.03 g/m2 HPME.

¢ Initial Residue in Plants: 4.87 mg/kg on the day of application.

¢ Dissipation: Residues in the plant tissue degraded rapidly, falling below the detection limit within 16
days.

e Soil Residues: HPME residues in sediments were consistently very low, never exceeding 2.5
pglkg, and also fell below the detection limit within 16 days.

Key Insights for Researchers

e Focus on Regulated Compounds: For crop and food safety, the regulatory focus is on the total
haloxyfop residue definition, which includes all forms that convert to the parent acid [2].

¢ Sensitive Detection is Crucial: Pushing analytical methods to achieve low Limits of Quantification
(LOQs) is essential for accurate consumer risk assessment, as highlighted by EFSA [1].

o Data Gaps Exist: The search results indicate that while MRLs are established for some crops,
comprehensive hydrolytic degradation studies for commodities like sunflower and rapeseed were
identified as data gaps in the EU review [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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